2-{1,4-Dioxaspiro[4.5]decan-6-yl}ethan-1-ol
Overview
Description
Synthesis Analysis
The synthesis of related compounds has been reported in the literature . For example, 2-(1,4-dioxaspiro[4.5]decan-6-yl)acrylamides can be synthesized from 2-acetylcyclohexanone via palladium-catalysed aminocarbonylation .Molecular Structure Analysis
The molecular weight of “2-{1,4-Dioxaspiro[4.5]decan-6-yl}ethan-1-ol” is 186.25 . The InChI code is 1S/C10H18O3/c11-6-4-9-3-1-2-5-10(9)12-7-8-13-10/h9,11H,1-8H2 .Physical And Chemical Properties Analysis
The compound is a liquid at room temperature .Scientific Research Applications
Synthesis of Acrylamides
The compound can be used in the synthesis of 2-(1,4-dioxaspiro[4.5]decan-6-yl)acrylamides . This process involves palladium-catalysed aminocarbonylation, a reaction that combines an amine and a carbonyl group to form an amide . The yields of this reaction can be influenced by the choice of amine nucleophiles and reaction conditions .
Production of Iodoalkenes
“2-{1,4-Dioxaspiro[4.5]decan-6-yl}ethan-1-ol” can be converted into 6-(1-Iodovinyl)-1,4-dioxaspiro[4.5]decane, an iodoalkene . This conversion involves ethylene ketal formation, hydrazone formation, and iodination .
Synthesis of L-callipeltose
The compound has been used in the synthesis of L-callipeltose, the deoxyamino sugar of L-callipeltoside A . This process is important in the production of certain types of antibiotics.
Production of Building Blocks for Further Synthesis
The compound can be used to synthesize various building blocks for further chemical reactions . These building blocks can be used in a wide range of chemical and pharmaceutical applications.
Development of μ-Receptor Agonists
The compound has potential applications in the development of Gi protein-biased μ-receptor agonists . These agonists can have better analgesic effects in clinical use and show a great reduction in opioid-related adverse reactions .
Investigation of Reaction Mechanisms
The compound can be used to investigate the mechanisms of various chemical reactions . This can help in the development of new synthetic methods and the improvement of existing ones.
Safety and Hazards
properties
IUPAC Name |
2-(1,4-dioxaspiro[4.5]decan-6-yl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O3/c11-6-4-9-3-1-2-5-10(9)12-7-8-13-10/h9,11H,1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQUYFWFESBKKAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C(C1)CCO)OCCO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10574404 | |
Record name | 2-(1,4-Dioxaspiro[4.5]decan-6-yl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10574404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{1,4-Dioxaspiro[4.5]decan-6-yl}ethan-1-ol | |
CAS RN |
57133-56-9 | |
Record name | 1,4-Dioxaspiro[4.5]decane-6-ethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57133-56-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(1,4-Dioxaspiro[4.5]decan-6-yl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10574404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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